Cas no 1558370-80-1 (4-fluoropyrrolidine-2-carbonitrile)

• Product Name: 4-fluoropyrrolidine-2-carbonitrile
• CAS No: 1558370-80-1
• MF: C₅H₇FN₂
• MW: 114.120884180069
• CID: 5977639
• PubChem ID: 17856473
• Update Time: 2025-11-05

4-fluoropyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-fluoropyrrolidine-2-carbonitrile
• CHEMBL2448950
• AB39350
• SCHEMBL894918
• EN300-1726069
• 1558370-80-1
• (2S,4S)-4-FLUORO-PYRROLIDINE-2-CARBONITRILE

• Inchi： 1S/C5H7FN2/c6-4-1-5(2-7)8-3-4/h4-5,8H,1,3H2
• InChI Key： HHFUFGKACHWIAV-UHFFFAOYSA-N
• SMILES： FC1CNC(C#N)C1

Computed Properties

• Exact Mass: 114.05932639g/mol
• Monoisotopic Mass: 114.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 4-fluoropyrrolidine-2-carbonitrile

Comprehensive Overview of 4-Fluoropyrrolidine-2-carbonitrile (CAS No. 1558370-80-1): Properties, Applications, and Industry Insights

4-Fluoropyrrolidine-2-carbonitrile (CAS No. 1558370-80-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a fluorine atom and a nitrile group in the pyrrolidine ring makes this molecule a versatile building block for drug discovery and material science. As the demand for fluorinated compounds continues to rise, researchers are increasingly exploring the potential of 4-fluoropyrrolidine derivatives in designing next-generation therapeutics.

One of the key advantages of 4-Fluoropyrrolidine-2-carbonitrile lies in its ability to modulate the physicochemical properties of lead compounds. The fluorine atom can enhance metabolic stability, improve membrane permeability, and influence binding affinity to biological targets. Meanwhile, the carbonitrile moiety offers opportunities for further chemical modifications through reactions such as hydrolysis, reduction, or cycloadditions. These characteristics make it particularly valuable in the development of central nervous system (CNS) drugs and enzyme inhibitors, which are currently hot topics in medicinal chemistry.

Recent studies have highlighted the growing importance of fluoropyrrolidine scaffolds in addressing contemporary healthcare challenges. For instance, researchers are investigating their potential in developing treatments for neurodegenerative diseases, a field that has seen increased public interest following high-profile clinical trials. The compound's structural similarity to proline, combined with the electronic effects of fluorine substitution, makes it particularly interesting for designing peptidomimetics and protease inhibitors - areas that frequently appear in scientific literature and patent applications.

From a synthetic chemistry perspective, 1558370-80-1 represents an important intermediate for constructing more complex molecular architectures. The pharmaceutical industry's shift toward fragment-based drug discovery has created new opportunities for such building blocks. Chemists appreciate the compound's balance between stability and reactivity, which allows for diverse transformations while maintaining the integrity of the pyrrolidine core. This characteristic is especially valuable in parallel synthesis and combinatorial chemistry approaches that dominate modern drug discovery workflows.

The analytical characterization of 4-Fluoropyrrolidine-2-carbonitrile typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in both research and production settings, addressing common questions from scientists about compound verification and purity standards. The growing emphasis on quality by design (QbD) principles in pharmaceutical development further underscores the importance of thorough characterization for such intermediates.

Environmental and regulatory considerations are increasingly influencing the development of fluorinated compounds. While 4-Fluoropyrrolidine-2-carbonitrile itself doesn't fall under restrictive categories, the broader context of sustainable fluorine chemistry has become a significant discussion point. Researchers are exploring greener synthetic routes and more efficient purification methods for such compounds, responding to industry demands for environmentally friendly processes - a topic that frequently appears in scientific conferences and publications.

Looking ahead, the applications of 4-Fluoropyrrolidine-2-carbonitrile are likely to expand as new synthetic methodologies emerge. The compound's potential in bioconjugation chemistry and PET tracer development represents particularly promising directions, aligning with current trends in personalized medicine and diagnostic imaging. As the scientific community continues to unravel the unique properties of fluorinated heterocycles, this molecule will undoubtedly remain an important tool for innovation across multiple disciplines.